Cas no 627-98-5 (5-Methylhexanol)

5-Methylhexanol Properties

Names and Identifiers

• 1-Hexanol, 5-methyl-
• 5-Methylhexanol
• 5-Methyl-1 -hexanol
• 5-Methylhexan-1-ol
• DTXSID501031584
• W-109236
• EINECS 211-023-2
• 5-METHYL-1-HEXANOL
• EINECS 257-413-6
• 51774-11-9
• 5-Methyl-hexan-1-ol
• EN300-126439
• Alcohols,c6-8-branched
• MFCD00072703
• D94723
• FS-5402
• SY083602
• 5-Methyl-1-hexanol, 97%
• 627-98-5
• Isoheptanol
• 5-Methylhexanol-d7
• UNII-Q766MX3689
• GEO-01853
• 70914-20-4
• 1PLY0QE25K
• NS00020522
• AKOS009156368
• isoheptyl alcohol
• EXXAL 7
• 5-Methyl-1-hexanol;
• SCHEMBL104527
• 947140-89-8
• UNII-1PLY0QE25K
• Q766MX3689
• CS-W011227
• DB-254963
• Isoheptan-1-ol
• +Expand

• MDL： MFCD00072703
• InChIKey： ZVHAANQOQZVVFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O/c1-7(2)5-3-4-6-8/h7-8H,3-6H2,1-2H3
• SMILES： CC(C)CCCCO

Computed Properties

• Exact Mass: 116.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 116.120115
• Heavy Atom Count: 8
• Complexity: 41.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.80500
• PSA: 20.23000
• Refractive Index: n20/D 1.422(lit.)
• Boiling Point: 167-168 °C(lit.)
• Melting Point: -30.45°C (estimate)
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• Color/Form: liquid
• Solubility: Slightly soluble in water
• Density: 0.823 g/mL at 25 °C(lit.)

5-Methylhexanol Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Statement： H226-H302-H315
• Risk Phrases： 22-38
• Signal Word：Warning
• HazardClass：IRRITANT

5-Methylhexanol Customs Data

• HS CODE：2905199090
• Customs Data：

  China Customs Code:

  2905199090

  Overview:

  2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%